![molecular formula C13H10ClFO2 B6381289 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% CAS No. 1261920-29-9](/img/structure/B6381289.png)
2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95%
Overview
Description
2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95%, also known as 2-CFM, is a phenolic compound that has been studied for its synthetic, biochemical, and physiological properties. 2-CFM is a white crystalline solid with a melting point of 115-117 °C, and is soluble in methanol, ethanol, and acetone. It is often used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has been studied for its potential applications in scientific research. It has been used in the synthesis of a number of pharmaceuticals, agrochemicals, and other organic compounds. It has also been studied for its potential use in the synthesis of a variety of polymers, including polyurethanes and polyesters. Additionally, 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has been studied for its potential use in the synthesis of anti-cancer drugs, as well as for its potential use as a catalyst in organic synthesis.
Mechanism of Action
2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% is believed to act as a catalyst in organic synthesis by facilitating the formation of a nucleophilic substitution reaction. This reaction involves the replacement of a hydrogen atom in a molecule with a nucleophile, such as a halide ion. This reaction is believed to occur due to the presence of an electron-deficient carbon atom in the 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% molecule, which acts as a Lewis acid and facilitates the reaction.
Biochemical and Physiological Effects
2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant properties, and has been found to inhibit the activity of certain enzymes involved in the synthesis of prostaglandins. Additionally, 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has been found to have anti-inflammatory, anti-tumor, and anti-angiogenic effects.
Advantages and Limitations for Lab Experiments
2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% has several advantages and limitations when used in laboratory experiments. One of the main advantages of using 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% is its high purity (95%), which makes it ideal for use in chemical synthesis. Additionally, it is relatively stable and has a low boiling point, making it easy to store and use. However, 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% is also a relatively expensive compound, and its use in laboratory experiments may be limited by its cost.
Future Directions
The potential applications of 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% are still being explored, and there are a number of future directions that could be taken. One potential future direction is the development of new synthesis methods for 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95%, which could lead to more efficient and cost-effective production of the compound. Additionally, further research into the biochemical and physiological effects of 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% could lead to the development of new therapeutic agents. Finally, further research into the mechanism of action of 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% could lead to the development of new catalysts for use in organic synthesis.
Synthesis Methods
2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% can be synthesized through a number of different methods. One of the most commonly used methods is a nucleophilic substitution reaction, which involves the reaction of 2-chloro-4-methoxyphenol with 2-fluoro-3-methoxybenzene in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction yields 2-Chloro-4-(2-fluoro-3-methoxyphenyl)phenol, 95% as a 95% pure product. Other synthesis methods include the use of a Friedel-Crafts acylation reaction, as well as a reaction involving the reaction of 2-chloro-4-methoxyphenol and 2-fluoro-3-methoxybenzene in the presence of a Lewis acid, such as zinc chloride.
properties
IUPAC Name |
2-chloro-4-(2-fluoro-3-methoxyphenyl)phenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClFO2/c1-17-12-4-2-3-9(13(12)15)8-5-6-11(16)10(14)7-8/h2-7,16H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRGIWHSCBASGQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=CC(=C(C=C2)O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClFO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00685977 | |
Record name | 3-Chloro-2'-fluoro-3'-methoxy[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00685977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261920-29-9 | |
Record name | [1,1′-Biphenyl]-4-ol, 3-chloro-2′-fluoro-3′-methoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261920-29-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-2'-fluoro-3'-methoxy[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00685977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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